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Compound of Interest

Compound Name: 2,4-Dimethyloctane

Cat. No.: B1655664

This technical guide provides a comprehensive analysis of the structural formula of 2,4-
dimethyloctane, tailored for researchers, scientists, and professionals in drug development.
The guide elucidates the molecule's structure based on IUPAC nomenclature, summarizes its
key chemical properties, and provides a clear visualization of its two-dimensional structure.

Decoding the IUPAC Nomenclature: 2,4-
Dimethyloctane

The systematic name "2,4-dimethyloctane” precisely describes the arrangement of atoms
within the molecule. A breakdown of the name reveals its constituent parts:

e Octane: This is the parent alkane, indicating a linear chain of eight carbon atoms. The suffix
"-ane" signifies that all carbon-carbon bonds are single bonds, classifying it as a saturated
hydrocarbon.

o Methyl: This prefix denotes the presence of methyl (-CHs) substituent groups.
» Di-: This multiplier indicates that there are two methyl groups attached to the parent chain.

e 2,4-: These numbers, known as locants, specify the exact positions of the two methyl groups
along the eight-carbon chain. One methyl group is bonded to the second carbon, and the
other is bonded to the fourth carbon.
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Molecular and Structural Formula

The chemical formula for 2,4-dimethyloctane is CioH22. Its structure is assembled by first
establishing the eight-carbon octane backbone. Subsequently, a methyl group is attached to
the second carbon atom and another to the fourth carbon atom. To complete the structure,
each carbon atom's remaining valencies are satisfied with hydrogen atoms, ensuring each
carbon has a total of four single bonds.

The condensed structural formula is: CHsCH(CH3)CH2CH(CHs)(CH2)3CHs.

Key Chemical Properties

The following table summarizes essential quantitative data for 2,4-dimethyloctane.

Property Value
Molecular Formula CioH22
Molar Mass 142.28 g/mol
Boiling Point 156.6 °C
Density 0.728 g/cm?
CAS Number 2216-34-4

Structural Visualization

A clear representation of the molecular structure is crucial for understanding its chemical
behavior and potential interactions. The following diagram illustrates the two-dimensional
skeletal and condensed structure of 2,4-dimethyloctane.
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Graph Error: Error: syntax error in line 21 near '--'

Condensed structural formula of 2,4-dimethyloctane.

 To cite this document: BenchChem. [An In-Depth Guide to the Structural Formula of 2,4-
Dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655664#understanding-the-structural-formula-of-2-
4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1655664?utm_src=pdf-body
https://www.benchchem.com/product/b1655664#understanding-the-structural-formula-of-2-4-dimethyloctane
https://www.benchchem.com/product/b1655664#understanding-the-structural-formula-of-2-4-dimethyloctane
https://www.benchchem.com/product/b1655664#understanding-the-structural-formula-of-2-4-dimethyloctane
https://www.benchchem.com/product/b1655664#understanding-the-structural-formula-of-2-4-dimethyloctane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1655664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

